Cas no 1051941-66-2 (1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride)

• Product Name: 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride
• CAS No: 1051941-66-2
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• MDL: MFCD06801271
• CID: 4674659
• Update Time: 2025-05-20

1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride
• 1-(PYRIMIDIN-2-YL)PIPERIDINE-4-CARBOXYLICACID HYDROCHLORIDE
• Z104340720
• 1-pyrimidin-2-ylpiperidine-4-carboxylic acid hydrochloride

• MDL： MFCD06801271
• Inchi： 1S/C10H13N3O2.ClH/c14-9(15)8-2-6-13(7-3-8)10-11-4-1-5-12-10;/h1,4-5,8H,2-3,6-7H2,(H,14,15);1H
• InChI Key： IKWVJSXLFYYOJT-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Topological Polar Surface Area: 66.3

1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride

1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 1051941-66-2): A Comprehensive Overview

1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride (CAS No. 1051941-66-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrimidine-piperidine derivative, is widely utilized in drug discovery and development due to its unique structural properties. Researchers are particularly interested in its potential as a building block for kinase inhibitors and other therapeutic agents targeting various diseases.

The molecular structure of 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride combines a pyrimidine ring with a piperidine-carboxylic acid moiety, making it a versatile intermediate in organic synthesis. Its hydrochloride salt form enhances solubility, which is crucial for biological applications. Recent studies have explored its role in modulating enzyme activity, particularly in the context of cancer research and neurodegenerative diseases, aligning with current trends in precision medicine.

One of the most frequently searched questions about this compound is: "What are the applications of 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride in drug development?" The answer lies in its ability to serve as a key scaffold for designing small-molecule inhibitors. Its structural flexibility allows for modifications that can improve binding affinity and selectivity, making it valuable for targeting specific proteins or pathways. This has led to its inclusion in high-throughput screening libraries used by pharmaceutical companies.

Another trending topic in the scientific community is the use of AI-driven drug discovery, and 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride has been featured in several computational studies. Machine learning models have predicted its potential interactions with various biological targets, accelerating the identification of novel therapeutics. This aligns with the growing demand for cost-effective and time-efficient drug development methods.

From a synthetic chemistry perspective, the compound’s piperidine-carboxylic acid group offers multiple sites for functionalization, enabling the creation of diverse analogs. Researchers often inquire about "synthetic routes for 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride", and recent publications highlight optimized protocols that improve yield and purity. These advancements are critical for scaling up production in industrial settings.

In addition to its pharmaceutical applications, 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride has been investigated in material science. Its ability to form stable complexes with metals has potential implications for catalysis and nanotechnology. This interdisciplinary relevance makes it a compound of interest across multiple research fields, further driving its demand in the chemical market.

For those searching for "suppliers of 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride", it is essential to note that the compound is available through specialized chemical vendors catering to research institutions and pharmaceutical companies. Quality control, including HPLC purity and NMR verification, is a critical consideration when sourcing this material for experimental use.

Looking ahead, the compound’s role in personalized medicine and targeted therapy is expected to expand. With ongoing research into its mechanisms of action and derivative synthesis, 1-(Pyrimidin-2-yl)piperidine-4-carboxylic acid hydrochloride remains a focal point for innovation in chemical biology. Its versatility and applicability underscore its importance in modern scientific endeavors.